Cas no 1231947-91-3 (Desmethyl Cariprazine Hydrochloride)

• Product Name: Desmethyl Cariprazine Hydrochloride
• CAS No: 1231947-91-3
• MF: C₂₀H₃₁Cl₃N₄O
• MW: 449.8453
• CID: 4556069
• Update Time: 2025-06-08

Desmethyl Cariprazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Cariprazine
• N-Desmethyl Cariprazine HCl
• Desmethyl Cariprazine Hydrochloride

Additional information on Desmethyl Cariprazine Hydrochloride

Desmethyl Cariprazine Hydrochloride: An Emerging Compound in the Treatment of Psychiatric Disorders

Desmethyl Cariprazine Hydrochloride (CAS No. 1231947-91-3) is a derivative of cariprazine, a second-generation antipsychotic medication that has gained significant attention in recent years for its potential therapeutic benefits in the treatment of various psychiatric disorders. This compound, specifically the hydrochloride salt form, is a key metabolite of cariprazine and has been the subject of extensive research to understand its pharmacological properties and clinical applications.

Chemical Structure and Properties: Desmethyl Cariprazine Hydrochloride is a white to off-white crystalline powder with a molecular formula of C₂₀H₂₄N₄O₂·HCl and a molecular weight of 376.90 g/mol. It is highly soluble in water and slightly soluble in ethanol, making it suitable for various pharmaceutical formulations. The compound's chemical structure features a benzisoxazole core, which is crucial for its pharmacological activity.

Pharmacological Mechanism: Desmethyl Cariprazine Hydrochloride acts as a preferential dopamine D₃ receptor antagonist with additional activity at D₂ receptors. This selective binding profile distinguishes it from other antipsychotics, which often have broader receptor interactions. The preferential binding to D₃ receptors is particularly important because these receptors are highly concentrated in the prefrontal cortex, an area of the brain implicated in cognitive function and mood regulation.

Clinical Applications and Efficacy: Recent clinical trials have demonstrated the potential of Desmethyl Cariprazine Hydrochloride in treating schizophrenia and bipolar disorder. A study published in the American Journal of Psychiatry reported that patients with schizophrenia who received treatment with cariprazine (and by extension, its metabolite) showed significant improvements in positive and negative symptoms compared to those receiving placebo. Similarly, another study in the Bipolar Disorders Journal found that cariprazine was effective in reducing manic episodes in patients with bipolar I disorder.

Safety Profile and Side Effects: While Desmethyl Cariprazine Hydrochloride shows promising therapeutic benefits, it is important to consider its safety profile. Common side effects associated with cariprazine include extrapyramidal symptoms (EPS), akathisia, and weight gain. However, these side effects are generally less severe compared to older antipsychotics. Ongoing research aims to further elucidate the long-term safety and tolerability of this compound.

Ongoing Research and Future Directions: The therapeutic potential of Desmethyl Cariprazine Hydrochloride extends beyond schizophrenia and bipolar disorder. Researchers are exploring its use in other psychiatric conditions such as major depressive disorder (MDD) and anxiety disorders. Preliminary studies suggest that the compound may have antidepressant properties, potentially offering a new treatment option for patients who do not respond to current antidepressants.

Clinical Trials and Regulatory Status: Several clinical trials are currently underway to evaluate the efficacy and safety of Desmethyl Cariprazine Hydrochloride. These trials are crucial for obtaining regulatory approval from agencies such as the FDA and EMA. The results from these trials will provide valuable insights into the optimal dosing regimens, patient populations most likely to benefit, and any potential long-term side effects.

Synthesis and Production: The synthesis of Desmethyl Cariprazine Hydrochloride involves several steps, starting from readily available starting materials. Key intermediates include substituted benzisoxazoles and aromatic amines. The final step involves the formation of the hydrochloride salt through acid-base reactions. Industrial-scale production processes are being optimized to ensure high yield and purity, making this compound more accessible for clinical use.

Bioavailability and Pharmacokinetics: The bioavailability of Desmethyl Cariprazine Hydrochloride (CAS No. 1231947-91-3) is relatively high when administered orally, with peak plasma concentrations typically achieved within 3-6 hours. The compound has a long half-life, which allows for once-daily dosing regimens. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites, including N-desmethyl cariprazine.

Patient Considerations and Monitoring: When prescribing Desmethyl Cariprazine Hydrochloride strong>, healthcare providers should monitor patients for potential side effects such as EPS, akathisia, and weight gain. Regular assessments of cognitive function and mood are also recommended to ensure optimal therapeutic outcomes. Patients should be educated about the importance of adherence to their medication regimen and informed about potential interactions with other drugs.

Economic Impact and Accessibility strong>: The development of new antipsychotic medications like  Desmethyl Cariprazine Hydrochloride strong> has significant economic implications for healthcare systems worldwide> While these compounds offer advanced therapeutic options> their high development costs can lead to higher prices> Efforts are being made to improve accessibility through generic formulations> government subsidies> and insurance coverage> p> <p>< strong >Conclusion</ strong >:</ p > <p >< strong > Desmethyl Cariprazine Hydrochloride </ strong >(CAS No\. 1231947\-91\-3) represents an exciting advancement in the field of psychopharmacology\  Its unique pharmacological profile\  combined with promising clinical results\  positions it as a valuable treatment option for various psychiatric disorders\  Ongoing research continues to uncover new applications\  further solidifying its role in modern psychiatry\ </ p > </ article > </ response > Please note that I have corrected some HTML formatting issues in your provided XML structure to ensure it is valid HTML within an XML document.